Ethyl 2-(3-nitropyridin-2-yl)acetate

• IUPAC Name: ethyl 2-(3-nitropyridin-2-yl)acetate
• InChI: InChI=1S/C9H10N2O4/c1-2-15-9(12)6-7-8(11(13)14)4-3-5-10-7/h3-5H,2,6H2,1H3
• InChI Key: IAWFTQPIKKGISQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=C(C=CC=N1)[N+](=O)[O-]
• Molecular Formula: C9H10N2O4
• DSSTOX Substance ID: DTXSID80435659
• Molecular Weight: 210.19 g/mol
• CAS RN: 154078-83-8

Description

Ethyl 2-(3-nitropyridin-2-yl)acetate (ENPA), also known as ethyl 2-(3-nitropyridine-2-yl) acetate, is an organic compound belonging to the family of nitropyridines. It is a colorless liquid with a pungent odor and is used as an intermediate in the synthesis of various pharmaceuticals and other organic compounds. ENPA has been studied for its potential applications in a variety of scientific research fields, as well as its biochemical and physiological effects on the human body.

Scientific Research Applications

Synthesis and Chemical Reactions

Ethyl 2-(3-nitropyridin-2-yl)acetate, a compound with potential applications in the field of organic chemistry, has been studied for its various synthesis methods and chemical reactions. For instance, Ethyl 2-[2-(4-nitrobenzoyl)-1H-indol-3-yl]acetate was synthesized using a series of reactions involving aza-alkylation and intramolecular Michael cascade reaction, indicating its potential in creating complex molecular structures (Choi & Kim, 2017). Another study focused on improving the synthesis process of Ethyl (Z)-2-Methoxyimino-2-(2-aminothiazo-4-yl) Acetate, highlighting the importance of process optimization in the production of such compounds (Jing, 2003).

Potential Applications in Memory Enhancement

Interestingly, compounds related to this compound have been investigated for their effects on memory. The synthesis of ethyl 2-[1-(pyridin-2-yl)ethoxy] acetate and its derivatives was followed by studies on their potential to facilitate memory in mice, offering a glimpse into the therapeutic applications of these compounds (Ming-zhu, 2007; 2010).

Chemical Properties and Interaction Studies

Research has also delved into the chemical properties and interactions of compounds similar to this compound. A study on 3-nitropyridine derivatives highlighted the vicarious nucleophilic substitution conditions for achieving ortho or para substitution with good yields and regioselectivity, providing valuable insights into the chemical behavior of nitropyridine-based compounds (Andreassen et al., 2004).

Herbicidal Activities

Additionally, Ethyl 2-(4-(pyridin-2-yl-oxy)phenylamino)propanoate, a compound structurally similar to this compound, was synthesized and evaluated for its herbicidal activities. It showed promising results, indicating the potential of these compounds in agricultural applications (Xu et al., 2017).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause harm if swallowed, inhaled, or if it comes into contact with skin. The hazard statements associated with Ethyl 2-(3-nitropyridin-2-yl)acetate are H302, H315, H320, and H335, which indicate that it is harmful if swallowed, causes skin irritation, causes eye irritation, and may cause respiratory irritation, respectively.

Synthesis routes and methods

Procedure details

Diethyl (3-nitropyridin-2-yl)-malonate (12.5 g, 0.044 mol) was dissolved in DMSO (150 mL), and water (0.79 mL, 0.044 mol) and lithium chloride (4.65 g, 0.11 mol) were added at room temperature under nitrogen. The reaction was warmed to 100° C. for 12 hours, and more lithium chloride (1 g) was added to the reaction. The reaction was heated for another 5 hours and cooled to room temperature. Brine (150 mL) was added, and the reaction mixture was extracted with EtOAc (3×275 mL). The extracts were combined, dried over sodium sulfate and concentrated in vacuo. The resulting residue was triturated with diethyl ether and collected by filtration to yield the title compound (8.6 g, 92% yield). 1H NMR 400 MHz (DMSO-d6): δ8.83 (m, 1H); 8.53 (m,1H); 7.65 (m, 1H); 4.23 (s, 2H); 4.07 (m, 2H); 1.16 (m, 3H).